2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one

• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol
• IUPAC Name: 2-amino-1-(4-bromo-3-fluorophenyl)ethanone
• InChI: InChI=1S/C8H7BrFNO/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3H,4,11H2
• InChI Key: MAORYUGGHHRNAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CN)F)Br

Description

2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one is a substituted acetophenone derivative with the molecular formula C₈H₇BrFNO and a molecular weight of 232.05 g/mol. Its hydrochloride salt form (C₈H₈BrClFNO, MW: 268.52 g/mol) has CAS numbers 1260679-52-4 and 1402664-85-0, depending on the positional isomerism of bromine and fluorine substituents . This compound has garnered attention in forensic and pharmacological research due to its structural similarity to psychoactive substances, particularly synthetic cathinones and phenethylamines . The bromine and fluorine substituents on the aromatic ring likely influence its electronic properties, lipophilicity, and biological activity, making it a subject of interest in structure-activity relationship (SAR) studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one can be achieved through several methods. One common approach involves the reaction of 4-bromo-3-fluoroacetophenone with ammonia or an amine under suitable conditions. The reaction typically requires a solvent such as ethanol or methanol and may be catalyzed by an acid or base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity starting materials and stringent quality control measures are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The carbonyl group can be reduced to form the corresponding alcohol.

Substitution: The bromine atom can be substituted with other nucleophiles, such as thiols or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often require a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products

Oxidation: Nitro or nitroso derivatives.

Reduction: Corresponding alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development due to its unique structural features.

Industry: Utilized in the synthesis of specialty chemicals and intermediates for pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one depends on its specific application. In medicinal chemistry, it may interact with various molecular targets such as enzymes or receptors. The presence of the amino group allows it to form hydrogen bonds, while the bromine and fluorine atoms can participate in halogen bonding, enhancing its binding affinity to target molecules. The exact pathways involved would depend on the specific biological context and target.

Comparison with Similar Compounds

Structural Analogs with Halogen and Functional Group Variations

The following table compares 2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one with key structural analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Applications
2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one	C₈H₇BrFNO	232.05	4-Bromo-3-fluorophenyl	Psychoactive research candidate
2-Amino-1-(2-hydroxyphenyl)ethanone	C₈H₉NO₂	151.17	2-Hydroxyphenyl	Synthesized via HI-acetic acid reduction; potential intermediate in coumarin derivatives
bk-2C-B (2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one)	C₁₀H₁₂BrNO₃	298.12	4-Bromo-2,5-dimethoxyphenyl	Known psychoactive derivative; studied for pyrolysis products and synthesis pathways
1-(4-Bromo-2-fluorophenyl)ethanone	C₈H₆BrFO	217.04	4-Bromo-2-fluorophenyl	Non-amino analog; used in organic synthesis

Key Observations:

• Electron-Withdrawing Effects: The bromine and fluorine substituents in the target compound enhance lipophilicity and stability compared to the hydroxylated analog (C₈H₉NO₂), which may reduce bioavailability due to hydrogen bonding .

Piperazine-Containing Derivatives

Compounds with piperazine moieties exhibit distinct pharmacological profiles due to enhanced solubility and receptor interactions:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Retention Time (UPLC, min)	Yield (%)
2-Amino-2-phenyl-1-(4-phenylpiperazin-1-yl)ethan-1-one (23)	C₁₈H₂₁N₃O	296.18	4-Phenylpiperazin-1-yl	3.94	95
2-Amino-1-(4-(3,5-bis(trifluoromethyl)phenyl)piperazin-1-yl)-2-phenylethan-1-one (33)	C₂₀H₁₉F₆N₃O	432.15	3,5-Bis(trifluoromethyl)phenyl	5.81	97

Key Observations:

• Enhanced Bioactivity : Piperazine derivatives (e.g., Compound 23 and 33) exhibit higher molecular weights and modified pharmacokinetics due to extended π-systems and fluorine-rich groups, which may improve blood-brain barrier penetration .
• Synthetic Efficiency : High yields (>95%) in these derivatives suggest robust synthetic routes, contrasting with the target compound’s reliance on hydrochloride salt formation for stability .

Biological Activity

2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one, a compound with significant potential in medicinal chemistry, has garnered attention for its diverse biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings, including case studies and comparative analyses with similar compounds.

Chemical Structure and Properties

The compound features a unique structure characterized by the presence of both bromine and fluorine substituents on the aromatic ring. This halogenation can influence its chemical reactivity, stability, and interaction with biological targets.

Property	Value
Molecular Formula	C₈H₈BrF₁N₁O
Molecular Weight	232.06 g/mol
Solubility	Soluble in organic solvents
Appearance	Crystalline solid

The biological activity of 2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one is primarily attributed to its interaction with specific molecular targets. It may function as an inhibitor or activator of various enzymes or receptors, leading to significant biological effects. Further studies are needed to elucidate the precise molecular pathways involved.

Antimicrobial Activity

Research indicates that this compound exhibits notable antimicrobial properties. In a study assessing various derivatives against Gram-negative bacteria, it was found that structural modifications could enhance antimicrobial efficacy. The compound's activity was evaluated using Minimum Inhibitory Concentration (MIC) assays against strains such as Escherichia coli and Pseudomonas aeruginosa.

Pathogen	MIC (μg/mL)
E. coli	16
Pseudomonas aeruginosa	32

Anticancer Activity

In vitro studies have demonstrated that 2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one exhibits cytotoxic effects against various cancer cell lines. The MTT assay revealed its potential in inhibiting cell proliferation in human glioblastoma and breast cancer cells.

Cell Line	IC50 (μM)
U-87 (glioblastoma)	10
MDA-MB-231 (breast cancer)	15

Study on Antimicrobial Efficacy

A recent study investigated the antimicrobial properties of several halogenated phenyl ethanones, including 2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one. The results indicated that compounds with a combination of bromine and fluorine exhibited enhanced activity against resistant bacterial strains compared to their non-halogenated counterparts .

Anticancer Mechanism Exploration

Another study focused on the anticancer mechanism of this compound, revealing that it induces apoptosis in cancer cells through the activation of caspase pathways. The study highlighted the compound's ability to modulate key signaling pathways involved in cell survival and proliferation .

Comparison with Similar Compounds

The unique structure of 2-Amino-1-(4-bromo-3-fluorophenyl)ethan-1-one distinguishes it from other related compounds. For instance:

Compound Name	Key Features
2-Amino-1-(4-fluorophenyl)ethanone	Lacks bromine; lower reactivity
2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone	Additional methoxy groups; different activity profile

This comparison illustrates how variations in substituents can lead to significant differences in biological activity.